Cas no 518361-03-0 (1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester)

1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester is a pyrazole derivative with a molecular structure featuring an ethyl ester group and a ketone functionality at the 3-position. This compound is of interest in synthetic organic chemistry due to its versatility as an intermediate in the preparation of heterocyclic compounds, pharmaceuticals, and agrochemicals. The presence of both carboxylic acid and ester moieties enhances its reactivity, enabling further functionalization through hydrolysis, condensation, or nucleophilic substitution reactions. Its stable crystalline form and well-defined purity make it suitable for research and industrial applications requiring precise molecular scaffolds. The compound's structural features contribute to its utility in medicinal chemistry, particularly in the development of bioactive molecules.

1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester structure

518361-03-0 structure

Product Name:1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester

CAS No:518361-03-0

MF:C₈H₁₂N₂O₃

MW:184.192481994629

CID:1574621

PubChem ID:11052311

Update Time:2025-06-11

1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester
- SCHEMBL1659952
- Ethyl 3-ethyl-5-hydroxy-1H-pyrazole-4-carboxylate
- RGVHOSRLNZCYSV-UHFFFAOYSA-N
- 518361-03-0
- 3-Ethyl-5-hydroxy-1H-pyrazole-4-carboxylic acid ethyl ester
- Ethyl3-ethyl-5-hydroxy-1H-pyrazole-4-carboxylate
- DB-108932
- Inchi： 1S/C8H12N2O3/c1-3-5-6(7(11)10-9-5)8(12)13-4-2/h3-4H2,1-2H3,(H2,9,10,11)
- InChI Key： RGVHOSRLNZCYSV-UHFFFAOYSA-N
- SMILES： O(CC)C(C1C(NNC=1CC)=O)=O

Computed Properties

Exact Mass: 184.08486
Monoisotopic Mass: 184.08479225g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 271
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1
Topological Polar Surface Area: 67.4Å²

Experimental Properties

PSA: 67.43

1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM521514-1g	Ethyl 3-ethyl-5-hydroxy-1H-pyrazole-4-carboxylate	518361-03-0	97%	1g	$637	2022-06-11
Crysdot LLC	CD11112028-1g	Ethyl 3-ethyl-5-hydroxy-1H-pyrazole-4-carboxylate	518361-03-0	97%	1g	$644	2024-07-17
Crysdot LLC	CD11112028-5g	Ethyl 3-ethyl-5-hydroxy-1H-pyrazole-4-carboxylate	518361-03-0	97%	5g	$1340	2024-07-17
Crysdot LLC	CD11112028-10g	Ethyl 3-ethyl-5-hydroxy-1H-pyrazole-4-carboxylate	518361-03-0	97%	10g	$1836	2024-07-17

1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester Related Literature

1. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
2. Exchangeability of amino acid residues with similar physicochemical properties in coiled-coil interactions†

Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
3. Exclusive self-aligned β-phase PVDF films with abnormal piezoelectric coefficient prepared via phase inversion†

N. Soin,D. Boyer,K. Prashanthi,S. Sharma,A. A. Narasimulu,J. Luo,T. H. Shah,E. Siores,T. Thundat Chem. Commun., 2015,51, 8257-8260
4. Fe/Fe3C@C nanoparticles encapsulated in N-doped graphene–CNTs framework as an efficient bifunctional oxygen electrocatalyst for robust rechargeable Zn–air batteries†

Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
5. Excitation energies from ground-state density-functionals by means of generator coordinates

A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569

Additional information on 1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester

Comprehensive Analysis of 1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester (CAS No. 518361-03-0)

The compound 1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester (CAS No. 518361-03-0) is a specialized organic molecule with significant applications in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazole core and an ethyl ester functional group, makes it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science.

In recent years, the demand for pyrazole derivatives has surged, driven by their versatility in medicinal chemistry. The 5-ethyl-2,3-dihydro-3-oxo moiety in this compound enhances its reactivity, enabling it to participate in various coupling reactions. This property aligns with the growing interest in heterocyclic compounds, a trending topic in organic synthesis. Users often inquire about its solubility, stability, and synthetic routes, reflecting its relevance in modern research.

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In summary, 1H-Pyrazole-4-carboxylic acid, 5-ethyl-2,3-dihydro-3-oxo-, ethyl ester (CAS No. 518361-03-0) represents a intersection of innovation and practicality in chemical research. Its multifaceted applications and alignment with contemporary scientific trends ensure its continued relevance in both academic and industrial settings.